Cas no 88599-58-0 (Benzoic acid, 5-chloro-2-hydroxy-, 4-chloro-3-methylphenyl ester)

• Product Name: Benzoic acid, 5-chloro-2-hydroxy-, 4-chloro-3-methylphenyl ester
• CAS No: 88599-58-0
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• CID: 627424
• PubChem ID: 14223969
• Update Time: 2025-04-19

Benzoic acid, 5-chloro-2-hydroxy-, 4-chloro-3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-hydroxy-, 4-chloro-3-methylphenyl ester
• (4-chloro-3-methylphenyl) 5-chloro-2-hydroxybenzoate
• 4-Chloro-3-methylphenyl 5-chloro-2-hydroxybenzoate
• 88599-58-0
• DTXSID50557630

• Inchi： 1S/C14H10Cl2O3/c1-8-6-10(3-4-12(8)16)19-14(18)11-7-9(15)2-5-13(11)17/h2-7,17H,1H3
• InChI Key： LKFTXJJFPWOMQS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC(C1C=C(C=CC=1O)Cl)=O

Computed Properties

• Exact Mass: 296.0006996g/mol
• Monoisotopic Mass: 296.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų